478258-58-1 Price
This page is the exclusive Price page for 478258-58-1.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
Pyrimidine, 4-chloro-6-(2-methyl-1H-imidazol-1-yl)-2-(methylthio)-
C9H9ClN4S
240.712558507919
MFCD02082344
5227267
Pyrimidine, 4-chloro-6-(2-methyl-1H-imidazol-1-yl)-2-(methylthio)- Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| abcr | AB343270-100 mg | abcr | 100mg | €208.80 | 21 Jun. 2023 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00912922-1g | bi de | 90% | 1g | ¥2401.0 | 18 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629509-1mg | le yan | 98% | 1mg | ¥499.00 | 12 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629509-2mg | le yan | 98% | 2mg | ¥578.00 | 12 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629509-5mg | le yan | 98% | 5mg | ¥573.00 | 12 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629509-10mg | le yan | 98% | 10mg | ¥800.00 | 12 May. 2024 | |
| abcr | AB343270-100mg | abcr | 100mg | €283.50 | 18 Apr. 2025 | ||
| Ambeed | A936986-1g | ambeed | 90% | 1g | $350.0 | 19 Apr. 2025 |
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
TAIXING JOXIN BIO-TEC CO.,LTD.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Essenoi Fine Chemical Co., Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Bent Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises